![molecular formula C18H18N8 B6446849 6-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile CAS No. 2640865-62-7](/img/structure/B6446849.png)
6-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile
Overview
Description
The compound contains several interesting functional groups, including a triazolopyrimidine, a pyrrolopyrrole, and a pyridine. These groups are common in many pharmaceutical compounds and could potentially have interesting biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis .Scientific Research Applications
Antifungal Activity
Triazole compounds are commonly used in medicinal chemistry and are included in the class of antimicrobials due to their safety profile and excellent therapeutic index . They are a major class of antifungal drugs .
Antidepressant Activity
Triazole nucleus is present as a central structural component in a number of drug classes such as antidepressants . Commercially available triazole-containing drugs include trazodone and nefazodone .
Antihypertensive Activity
Triazole derivatives have been found to exhibit antihypertensive activity. An example of a commercially available triazole-containing drug with antihypertensive properties is trapidil .
Antiepileptic Activity
Triazole compounds have been found to exhibit antiepileptic activity. Rufinamide is an example of a commercially available triazole-containing drug with antiepileptic properties .
Anticancer Activity
Triazole compounds have been found to exhibit anticancer activity . They are capable of binding in the biological system with a variety of enzymes and receptors .
Antiviral Activity
Triazole compounds have been found to exhibit antiviral activity . They have been used in investigations of the pharmacological activity caused by binding to HIV TAR RNA .
Synthesis of Complexes
Triazole compounds can be used as reactants for the synthesis of complexes, such as Ruthenium (II)-Hmtpo complexes .
Dihydroorotate Dehydrogenase Inhibitors
Triazole compounds can be used as reactants for the synthesis of dihydroorotate dehydrogenase inhibitors, which have antimalarial activity .
Future Directions
properties
IUPAC Name |
6-[1-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N8/c1-12-6-17(26-18(23-12)21-11-22-26)25-5-4-14-9-24(10-15(14)25)16-3-2-13(7-19)8-20-16/h2-3,6,8,11,14-15H,4-5,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSLQMCKVOMZEFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=NN2C(=C1)N3CCC4C3CN(C4)C5=NC=C(C=C5)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1-{5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile | |
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